Cas no 2034581-31-0 (2,5-dimethyl-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]furan-3-carboxamide
• CAS No: 2034581-31-0
• MF: C₁₇H₂₁N₃O₃
• MW: 315.3669
• CID: 5352762
• Update Time: 2025-10-31

2,5-dimethyl-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• VSCMBIGPTHZSJP-HDJSIYSDSA-N
• 2,5-dimethyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)furan-3-carboxamide
• 2,5-dimethyl-N-(4-pyrimidin-2-yloxycyclohexyl)furan-3-carboxamide
• 2,5-dimethyl-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]furan-3-carboxamide

• Inchi： 1S/C17H21N3O3/c1-11-10-15(12(2)22-11)16(21)20-13-4-6-14(7-5-13)23-17-18-8-3-9-19-17/h3,8-10,13-14H,4-7H2,1-2H3,(H,20,21)
• InChI Key： VSCMBIGPTHZSJP-UHFFFAOYSA-N
• SMILES： O(C1=NC([H])=C([H])C([H])=N1)C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(C1C([H])=C(C([H])([H])[H])OC=1C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 393
• XLogP3: 2.7
• Topological Polar Surface Area: 77.2

Additional information on 2,5-dimethyl-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]furan-3-carboxamide

2,5-dimethyl-N-[(1R,4R)-4-(pyrimidin-2-yloxy)cyclohexyl]furan-3-carboxamide and CAS No. 2034581-31-0: A Comprehensive Overview of Its Chemical Properties and Therapeutic Potential

2,5-dimethyl-N-[(1R,4R)-4-(pyrimidin-2-yloxy)cyclohexyl]furan-3-carboxamide, with the chemical identifier CAS No. 2034581-31-0, represents a structurally unique compound that has garnered significant attention in the field of medicinal chemistry. This molecule combines multiple functional groups, including a pyrimidin-2-yloxy moiety, a cyclohexyl ring, and a furan-3-carboxamide scaffold, which together create a complex yet highly tunable molecular framework. Recent advancements in synthetic methodologies have enabled the precise assembly of such compounds, making them valuable candidates for drug discovery programs targeting a wide range of biological processes.

The pyrimidin-2-yloxy group, a key structural element of this compound, is known for its ability to form hydrogen bonds with target proteins, enhancing molecular recognition and binding affinity. This feature is particularly relevant in the context of enzyme inhibition and receptor modulation, where such interactions play a critical role in pharmacological activity. The cyclohexyl ring, on the other hand, contributes to the overall conformational flexibility of the molecule, allowing for dynamic interactions with biological targets. These structural characteristics are further modulated by the furan-3-carboxamide scaffold, which provides a rigid backbone that can influence the molecule's stability and metabolic profile.

Recent studies have highlighted the potential of 2,5-dimethyl-N-[(1R,4R)-4-(pyrimidin-2-yloxy)cyclohexyl]furan-3-carboxamide in the development of novel therapeutics for inflammatory and neurodegenerative disorders. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that compounds with similar structural motifs exhibit potent anti-inflammatory activity by modulating the NF-κB signaling pathway. This finding underscores the importance of the pyrimidin-2-yloxy group in mediating interactions with key inflammatory mediators, such